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Compound of Interest

Compound Name: 2-Fluorophenethyl bromide

Cat. No.: B1302592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-Fluorophenethyl bromide (CAS No. 91319-54-9). The information is
compiled to ensure the safe use of this compound in research and development settings, with a
focus on quantitative data, clear handling protocols, and emergency procedures.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-Fluorophenethyl bromide
is fundamental to its safe handling and storage. The following table summarizes key
guantitative data for this compound.
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Property Value Source(s)
Molecular Formula C8H8BrF [1112]
Molecular Weight 203.05 g/mol [1][2]
Appearance Colorless to yellow liquid [3]

Boiling Point 73-75 °C at 20 mmHg [2][3]
Density 1.4458 g/mL at 25 °C [2][3]
Refractive Index n20/D 1.5340 [2][3]

Flash Point 91.66 °C (197.0 °F) [2]

Section 2: GHS Hazard Identification and
Classification

2-Fluorophenethyl bromide is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). Researchers must be
aware of its potential hazards to implement appropriate safety measures.

Hazard o . .
. Code Description Pictogram Signal Word
Classification
o . GHSO07
Acute Toxicity, Harmful if ] )
H302 (Exclamation Warning
Oral swallowed
Mark)
, _ GHSO07
Serious Eye Causes serious ] )
o H319 o (Exclamation Warning
Irritation eye irritation
Mark)

Hazard Statements:

o H302: Harmful if swallowed.[1][2][4][5]

e H319: Causes serious eye irritation.[4][5]
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2][5]

e P270: Do not eat, drink or smoke when using this product.[2][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][5]

e P330: Rinse mouth.[1][4]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[5]
e P501: Dispose of contents/container to an approved waste disposal plant.[2][4][5]

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure
a safe laboratory environment.

Handling:

¢ Avoid contact with skin, eyes, and clothing.[4]

 Avoid inhalation of vapor or mist.[6]

e Use only in a well-ventilated area, preferably under a chemical fume hood.[4][7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[2][4]

» Wash hands thoroughly after handling.[4][5]

e Do not eat, drink, or smoke in areas where the chemical is handled.[2][5]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

Keep away from heat, sparks, and open flames.[6][7]

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[3]

Incompatible materials to avoid include bases, strong oxidizing agents, alcohols, amines,
and metals.[7]

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary
to mitigate harm.

First-Aid Measures:

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or doctor.[4][5][8]

« If on Skin: Immediately take off all contaminated clothing. Rinse skin with plenty of water for
at least 15 minutes.[5][6][8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[4][5][8]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[5][8]

Spill Response Workflow:

The following diagram outlines the logical workflow for responding to a chemical spill of 2-
Fluorophenethyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1302592?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorophenethyl-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorophenethyl-bromide
https://www.sigmaaldrich.com/US/en/product/aldrich/655023
https://m.chemicalbook.com/ProductChemicalPropertiesCB3505450_EN.htm
https://www.biosynth.com/Files/MSDS/FB/12/MSDS_FB12171_5000_EN.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/b65780?userType=undefined
https://www.combi-blocks.com/msds/YF-2818.pdf
https://www.fishersci.com/store/msds?partNumber=AC197960250&productDescription=2-FLUOROBENZYL+BROMIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH33860MD&productDescription=2-%284-FLROPHENOXY%29BENZL+B+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1302592#2-fluorophenethyl-bromide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1302592#2-fluorophenethyl-bromide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1302592#2-fluorophenethyl-bromide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1302592#2-fluorophenethyl-bromide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1302592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

